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Compound of Interest

Compound Name: Nafazatrom

Cat. No.: B1677619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Nafazatrom solutions

for use in cell culture experiments. Adherence to these guidelines will help ensure the accurate

and reproducible application of this compound in in vitro studies.

Compound Information
Nafazatrom is a pyrazolinone derivative with antithrombotic and potential antimetastatic

activities. Its mechanism of action involves the inhibition of lipoxygenase and the stimulation of

prostacyclin, which can modulate inflammatory and coagulative pathways. Careful preparation

of Nafazatrom solutions is critical for obtaining reliable and consistent results in cell culture-

based assays.

Table 1: Chemical and Physical Properties of Nafazatrom
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Property Value Source

Molecular Formula C₁₆H₁₆N₂O₂ PubChem

Molecular Weight 268.31 g/mol PubChem[1]

CAS Number 59040-30-1 PubChem[1]

Appearance Crystalline solid N/A

Solubility Soluble in DMSO MedchemExpress[2]

Storage (Solid) Store at -20°C MedchemExpress[2]

Experimental Protocols
Preparation of a Nafazatrom Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Nafazatrom in dimethyl

sulfoxide (DMSO).

Materials:

Nafazatrom powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination of the stock solution.

Weighing Nafazatrom: Accurately weigh out a precise amount of Nafazatrom powder using

a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,
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weigh out 2.683 mg of Nafazatrom.

Calculation:

Desired Concentration (M) = 0.010 mol/L

Molecular Weight ( g/mol ) = 268.31 g/mol

Volume (L) = 0.001 L

Mass (g) = 0.010 mol/L * 268.31 g/mol * 0.001 L = 0.002683 g = 2.683 mg

Dissolution: Add the weighed Nafazatrom powder to a sterile microcentrifuge tube. Add the

appropriate volume of sterile DMSO to achieve a 10 mM concentration.

Mixing: Gently vortex or sonicate the solution at room temperature until the Nafazatrom is

completely dissolved. Visually inspect the solution to ensure there are no visible particles.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term

storage. The stability of the stock solution under these conditions should be validated for

extended periods.

Preparation of Working Solutions
This protocol outlines the dilution of the Nafazatrom stock solution to the final desired

concentration in cell culture medium.

Materials:

10 mM Nafazatrom stock solution in DMSO

Pre-warmed, complete cell culture medium appropriate for your cell line

Sterile conical tubes or multi-well plates

Pipettes and sterile, filtered pipette tips

Procedure:
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Determine Final Concentration: Decide on the final concentration(s) of Nafazatrom required

for your experiment. Previous studies have used concentrations ranging from 0.4 µM to 100

µg/mL.[3]

Serial Dilution (if necessary): For very low final concentrations, it may be necessary to

perform one or more serial dilutions of the stock solution in sterile DMSO or cell culture

medium.

Final Dilution: Directly add the appropriate volume of the Nafazatrom stock solution to the

pre-warmed cell culture medium to achieve the desired final concentration.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.5%) to avoid solvent-induced cytotoxicity. Ensure the vehicle control (medium

with the same concentration of DMSO) is included in your experimental design.

Example Calculation for a 10 µM final concentration in 10 mL of medium:

V₁ (Volume of stock) * C₁ (Concentration of stock) = V₂ (Final volume) * C₂ (Final

concentration)

V₁ * 10,000 µM = 10,000 µL * 10 µM

V₁ = (10,000 µL * 10 µM) / 10,000 µM = 10 µL

Add 10 µL of the 10 mM stock solution to 10 mL of cell culture medium. The final DMSO

concentration will be 0.1%.

Mixing: Gently mix the working solution by pipetting or inverting the tube to ensure a

homogenous solution.

Application to Cells: Immediately add the prepared working solution to your cell cultures.

Quantitative Data Summary
Table 2: Recommended Concentrations for Nafazatrom in Cell Culture
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Parameter Value Notes Source

Stock Solution

Concentration
10 mM In DMSO Recommended

Effective

Concentration Range

(in vitro)

0.4 µM - 100 µg/mL

Varies depending on

cell type and

experimental

endpoint.

[3]

Final DMSO

Concentration
≤ 0.5%

To minimize solvent

toxicity.

General cell culture

practice

Visualizations
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Caption: Experimental workflow for preparing Nafazatrom solutions.
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Caption: Simplified signaling pathway of Nafazatrom.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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